tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride

• CAS RN: 2613383-05-2
• Molecular Formula: C14H23ClN2O2
• Molecular Weight: 286.8

Description

Tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride (TBAC) is an organic compound that is commonly used as a reagent in organic synthesis. It is a white, crystalline solid and is soluble in water, methanol, and ethanol. TBAC is a versatile reagent with many applications in the laboratory, including the synthesis of various compounds and the study of their biochemical and physiological effects. In

Scientific Research Applications

Tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride has been used in a variety of scientific research applications, including the synthesis of various compounds and the study of their biochemical and physiological effects. It has been used in the synthesis of pharmaceuticals, such as the anti-inflammatory agent naproxen, and in the synthesis of the antimalarial drug artemisinin. tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride has also been used in the synthesis of other compounds, such as the anti-cancer agent doxorubicin and the anti-diabetic drug glimepiride.

Mechanism of Action

Tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride acts as a proton scavenger, which means it can bind to and neutralize protons in the environment. This allows it to act as a catalyst in the synthesis of various compounds. It also has the ability to act as a chelating agent, which means it can form a complex with metal ions, allowing it to be used as a catalyst in the synthesis of other compounds.
Biochemical and Physiological Effects
tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins, which are involved in inflammation and pain. tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride has also been found to have anti-inflammatory and analgesic effects, as well as anti-bacterial and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The use of tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and its solubility in various solvents makes it easy to use in a variety of laboratory applications. It is also relatively stable, making it suitable for long-term storage. However, tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride can be toxic if not handled properly, and it is important to use it in a well-ventilated area and to wear protective clothing when handling it.

Future Directions

The use of tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride in laboratory experiments is likely to continue to be explored in the future. It has the potential to be used in the synthesis of new compounds, as well as in the study of their biochemical and physiological effects. Additionally, its ability to act as a proton scavenger and chelating agent could be explored further, as these properties may be useful in the development of new catalysts and reagents. Finally, its potential toxicity and safety should be further investigated to ensure its safe use in laboratory experiments.

Synthesis Methods

Tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride is synthesized by the condensation of tert-butyl alcohol and N-[2-amino-1-(3-methylphenyl)ethyl]carbamate. The reaction proceeds in the presence of a strong base, such as sodium hydroxide, and a catalyst, such as sulfuric acid, at elevated temperatures. The reaction produces a tert-butyl ester of the amine, which is then hydrolyzed to form the hydrochloride salt of tert-butyl N-[2-amino-1-(3-methylphenyl)ethyl]carbamate hydrochloride.